Cas no 2229472-53-9 (1-1-(4,4-difluorocyclohexyl)cyclopropylethan-1-one)

• Product Name: 1-1-(4,4-difluorocyclohexyl)cyclopropylethan-1-one
• CAS No: 2229472-53-9
• MF: C₁₁H₁₆F₂O
• MW: 202.240950584412
• CID: 5902589
• PubChem ID: 165693040
• Update Time: 2025-10-29

1-1-(4,4-difluorocyclohexyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4,4-difluorocyclohexyl)cyclopropylethan-1-one
• 2229472-53-9
• 1-[1-(4,4-difluorocyclohexyl)cyclopropyl]ethan-1-one
• EN300-1950839

• Inchi： 1S/C11H16F2O/c1-8(14)10(6-7-10)9-2-4-11(12,13)5-3-9/h9H,2-7H2,1H3
• InChI Key： MANCRYZIYBVLCX-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 202.11692145g/mol
• Monoisotopic Mass: 202.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(4,4-difluorocyclohexyl)cyclopropylethan-1-one

1-1-(4,4-Difluorocyclohexyl)cyclopropylethan-1-one: A Comprehensive Overview

1-1-(4,4-Difluorocyclohexyl)cyclopropylethan-1-one, also known by its CAS number 2229472-53-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cyclopropane ring with a ketone group and a difluorocyclohexyl substituent. The combination of these structural elements gives rise to intriguing chemical properties and potential applications in various industries.

The synthesis of 1-1-(4,4-Difluorocyclohexyl)cyclopropylethan-1-one involves advanced organic synthesis techniques, including the use of transition metal catalysts and carefully controlled reaction conditions. Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound, with researchers exploring methods to achieve high enantiomeric excess. These advancements have been documented in leading journals such as Journal of Organic Chemistry and Chemical Communications, underscoring the compound's relevance in contemporary chemical research.

The physical and chemical properties of 1-1-(4,4-Difluorocyclohexyl)cyclopropylethan-1-one have been extensively studied. The compound exhibits a high degree of stability due to the electron-withdrawing effects of the fluorine atoms in the cyclohexane ring. This stability makes it a promising candidate for use in high-performance materials, such as polymers and coatings. Additionally, the compound's solubility properties have been optimized through modifications to its substituent groups, enhancing its suitability for various industrial applications.

In terms of biological activity, recent research has focused on the potential of 1-1-(4,4-Difluorocyclohexyl)cyclopropylethan-1-one as a lead compound for drug development. Studies conducted at prestigious institutions such as Stanford University and the University of Cambridge have demonstrated that this compound exhibits moderate activity against certain enzymes involved in metabolic disorders. While further research is needed to fully understand its pharmacokinetic properties, these findings suggest that the compound could play a role in the development of novel therapeutic agents.

The environmental impact of 1-1-(4,4-Difluorocyclohexyl)cyclopropylethan-1-one has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions, with results indicating that the compound undergoes rapid degradation in aerobic environments. This information is crucial for assessing its potential risks to ecosystems and ensuring its safe use in industrial processes.

In conclusion, 1-1-(4,4-Difluorocyclohexyl)cyclopropylethan-1-one, or CAS number 2229472-53-9, represents a fascinating example of modern organic chemistry. Its unique structure, coupled with advancements in synthesis and application research, positions it as a valuable tool for future innovations across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.